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Compound of Interest

Compound Name:
Isopropyl 4-(2-

hydroxyethyl)benzoate

Cat. No.: B12086032

Get Quote

Executive Summary & Immediate Action
Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) is an organic ester intermediate

often used in synthesis and material science.[1][2] While not classified as an acutely toxic "P-

listed" waste by the EPA, it must be managed as Hazardous Organic Waste.[1][2]

Core Directive: Under no circumstances should this compound be disposed of via sanitary

sewer systems (sink drains) or general trash.[2] Its lipophilic nature poses bioaccumulation

risks in aquatic environments, and its ester functionality requires segregation from strong bases

to prevent uncontrolled hydrolysis.[2]
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Parameter Data Operational Implication

CAS Number 924623-21-2
Use for waste manifesting and

inventory tracking.[1][2]

Functional Groups Ester, Primary Alcohol

Susceptible to hydrolysis;

segregate from strong

acids/bases.[2]

Physical State Solid or Viscous Liquid
Requires solid waste stream

unless dissolved in solvent.[2]

Primary Hazards
Irritant (Skin/Eye), Aquatic

Toxicity

Standard PPE (Nitrile gloves,

safety glasses) required.[2]

RCRA Status
Non-Listed (unless in specific

solvents)

Default to D001 (if ignitable

solvent used) or Non-

Regulated Chemical Waste

(must be incinerated).[2]

Waste Stream Decision Logic
Effective disposal relies on characterizing the "matrix" of the waste.[2] Is the compound pure, or

is it dissolved in a solvent? This distinction dictates the regulatory waste code and the physical

container required.[2]

Workflow Visualization
The following decision tree illustrates the logic for assigning the correct waste stream.
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Start: Assess Waste Composition

Is the compound Pure (Solid/Neat)?

Is it dissolved in solution?

No (It's a mixture)

Stream A: Solid Hazardous Waste
(Incineration)

Yes

Does solvent contain Halogens?
(e.g., DCM, Chloroform)

Stream B: Non-Halogenated Organic
(High BTU Fuel Blending)

No

Stream C: Halogenated Organic
(Dedicated Incineration)

Yes (>2%)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Isopropyl 4-(2-hydroxyethyl)benzoate based on

solvent composition. Correct segregation reduces disposal costs and prevents dangerous

cross-reactions.

Detailed Disposal Protocols
Stream A: Pure Substance (Solid or Neat Liquid)
Use this protocol for expired reagents, synthesis failures, or contaminated weighing solids.[2]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass vendor container.[1][2]

Transfer: Transfer the solid using a chemically resistant spatula.[2] Do not generate dust.[2]

[3][4][5]

Labeling: Apply a hazardous waste label.

Constituents: "Isopropyl 4-(2-hydroxyethyl)benzoate, 99%"[1][2]

Hazard Checkbox: Mark "Toxic" and "Irritant."[2]

Storage: Store in the "Solid Organic Waste" bin.

Stream B: Solution in Non-Halogenated Solvents
Use this protocol if dissolved in Methanol, Ethanol, Ethyl Acetate, or Acetone.[2]

Container Selection: HDPE or Glass carboy (4L or 20L) rated for solvents.[2]

Compatibility Check: Ensure the carboy does not contain strong oxidizers (Nitric Acid,

Peroxides).[2]

Scientific Rationale: Esters can be oxidized under aggressive conditions; mixing organic

loads with oxidizers is the leading cause of laboratory explosions.

Transfer: Pour using a funnel to prevent splashing. Leave 10% headspace for thermal

expansion.[2]

Labeling:

Constituents: "Acetone (90%), Isopropyl 4-(2-hydroxyethyl)benzoate (10%)"[1][2]

Hazard Checkbox: Mark "Flammable" and "Irritant."[2]

Stream C: Solution in Halogenated Solvents
Use this protocol if dissolved in Dichloromethane (DCM) or Chloroform.[1][2]
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Segregation: STRICTLY separate from Stream B.

Scientific Rationale: Halogenated waste requires higher temperature incineration to

prevent the formation of dioxins. Mixing these streams often results in the entire load

being rejected by the disposal facility or surcharged heavily.[2]

Labeling: Clearly mark "HALOGENATED" on the tag.[2]

Chemical Compatibility & Segregation
Understanding the reactivity of the benzoate ester group is vital for preventing accidents in the

waste accumulation area.[2]

Incompatible Class Risk Mechanism Action

Strong Bases (NaOH, KOH)

Saponification (Hydrolysis):

The ester bond cleaves,

generating heat and alcohols.

[1][2] This can over-pressurize

a sealed waste drum.[2]

Never mix ester waste with

basic waste streams.[2]

Strong Oxidizers (Nitric Acid)

Exothermic Oxidation: Rapid

oxidation of the organic

framework can lead to fire or

explosion.[2]

Store in separate secondary

containment.

Water (Aqueous Streams)

Solubility/Phase Separation:

The compound is lipophilic.[2]

It will form an oily layer on top

of water, complicating

treatment and violating sewer

codes.[2]

Do not pour down drains.[2]

Emergency Contingencies (Spill Procedures)
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: If the quantity is >100mL or if heated, evacuate the immediate area.[2]
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PPE Upgrade: Wear double nitrile gloves and a lab coat. If dust is present, use an N95

respirator.[2]

Containment:

Liquids: Surround with an inert absorbent (vermiculite or polypropylene pads).[2] Do not

use combustible materials like sawdust.[2]

Solids: Cover with a wet paper towel to prevent dust dispersion, then sweep carefully.[2]

Decontamination: Scrub the surface with a soap/water solution.[2] The benzoate ester is not

water-soluble, so a surfactant (soap) is strictly necessary to emulsify and remove the

residue.[2]

Disposal of Debris: All cleanup materials must be placed in Stream A (Solid Hazardous

Waste).[2]

Regulatory Compliance (USA/RCRA Focus)
While Isopropyl 4-(2-hydroxyethyl)benzoate is not a "Listed Waste" (F, K, P, or U lists)

specifically, it is a "Characteristic Waste" if mixed with flammable solvents.[1][2]

Waste Codes:

D001: If Flash Point < 60°C (when in solvent).

None/State-Regulated: If pure solid.[1][2] (Note: Even if "non-regulated" by RCRA, it is

Chemical Waste and must be incinerated).[2]

Manifesting: Ensure the chemical name is written out in full on the waste manifest.[2] Do not

use abbreviations (e.g., do not write "IP-Benzoate").
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing
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